Cas no 30377-19-6 (1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)-
• CAS No: 30377-19-6
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 314570
• Update Time: 2024-01-28

1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-ethoxy-N2,N4-bis(1-methylethyl)-
• 1,3,5-Triazine-2,4-diamine, 6-ethoxy-N2,N4-bis(1-methylethyl)-

• Inchi： 1S/C11H21N5O/c1-6-17-11-15-9(12-7(2)3)14-10(16-11)13-8(4)5/h7-8H,6H2,1-5H3,(H2,12,13,14,15,16)
• InChI Key： YBVOZTSHJFHJKE-UHFFFAOYSA-N
• SMILES： N1=C(OCC)N=C(NC(C)C)N=C1NC(C)C

Computed Properties

• Exact Mass: 239.17483
• Monoisotopic Mass: 239.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72A^2

Experimental Properties

• Density: 1.111
• Boiling Point: 372.6°Cat760mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.558
• PSA: 71.96
• pka: 4.47±0.41(Predicted)